3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 3-bromo-1-(2-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C11H12BrNO2/c1-15-10-5-3-2-4-9(10)13-7-6-8(12)11(13)14/h2-5,8H,6-7H2,1H3
• InChI Key: WLECSZULVRGCDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(C2=O)Br
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol

Description

“3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one” is a chemical compound with the CAS Number: 188532-99-2. It has a molecular weight of 270.13 and its IUPAC name is 3-bromo-1-(2-methoxyphenyl)-2-pyrrolidinone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12BrNO2/c1-15-10-5-3-2-4-9(10)13-7-6-8(12)11(13)14/h2-5,8H,6-7H2,1H3. This code provides a specific string of characters that represents the molecular structure of the compound.

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring, which is a common structural motif in many biologically active compounds . Pyrrolidine derivatives have been reported to interact with various targets, depending on their specific substitutions and overall molecular structure .

Mode of Action

The pyrrolidine ring is known to contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Given the biological activities associated with pyrrolidine derivatives, it is plausible that the compound could have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one in laboratory experiments is its high potency and selectivity. This allows researchers to use lower concentrations of the compound, which can reduce the risk of toxicity and unwanted side effects. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one. For example, further studies could investigate the compound's potential applications in the treatment of other neurological disorders, such as anxiety and depression. Additionally, research could explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, studies could investigate the potential side effects and toxicity of this compound in order to better understand its safety profile.

Synthesis Methods

The synthesis of 3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one involves the reaction between 2-methoxyphenylacetic acid and acetic anhydride in the presence of hydrobromic acid. The resulting product is then subjected to a cyclization reaction using sodium hydroxide. The final product is obtained after purification through recrystallization.

Scientific Research Applications

3-Bromo-1-(2-methoxyphenyl)pyrrolidin-2-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent anticonvulsant activity in animal models, making it a potential candidate for the development of new antiepileptic drugs. Additionally, this compound has been shown to possess significant analgesic and anti-inflammatory properties, which could make it useful in the treatment of pain and inflammation.